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Abstract
Tantalum-180m (¹⁸⁰ᵐTa) stands as a unique anomaly in nuclear physics. It is the only naturally

occurring nuclear isomer, possessing a metastable excited state that has, to date, never been

observed to decay.[1][2] Its remarkable stability, with a half-life exceeding the age of the

universe by many orders of magnitude, presents both a significant challenge to experimental

physics and a unique opportunity to probe the limits of nuclear structure theories.[3][4] This

document provides a comprehensive overview of the fundamental properties of ¹⁸⁰ᵐTa,

detailing its decay characteristics, nucleosynthetic origins, and the sophisticated experimental

protocols designed to detect its elusive decay. While direct applications in drug development

are not documented, the extreme stability and unique nuclear structure of ¹⁸⁰ᵐTa make it a

subject of intense interest for fundamental research, with potential implications for fields

requiring ultra-stable isotopes.

Core Nuclear Properties
¹⁸⁰ᵐTa is the rarest primordial isotope found in nature, accounting for a mere 0.012% of natural

tantalum.[5][6] Its existence is entirely in the form of a nuclear isomer, an excited state of the

¹⁸⁰Ta nucleus. The ground state of ¹⁸⁰Ta, by contrast, is highly unstable, with a half-life of only

about 8.15 hours.[7][8] The profound stability of the metastable isomer is attributed to its high

nuclear spin, which severely hinders its decay to the low-spin ground state.

The core properties of both the metastable isomer (¹⁸⁰ᵐTa) and the ground state (¹⁸⁰ᵍTa) are

summarized below for comparison.
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Table 1: Quantitative Properties of Tantalum-180 Isomer and Ground State

Property Tantalum-180m (Isomer)
Tantalum-180g (Ground
State)

Half-Life
> 4.5 x 10¹⁶ years (Lower

Limit)[3][9]
~8.15 hours[7][8]

Natural Abundance 0.012%[5][10] Not naturally present

Spin and Parity (Jπ) 9⁻[11] 1⁺[8][12]

Excitation Energy
76.79 keV (above ground

state)[11]
0 keV (by definition)

Decay Modes (Predicted)

β⁻ decay, Electron Capture

(EC), Isomeric Transition (IT)

[3][13]

β⁻ decay (15%), EC (85%)[8]

Isotopic Mass 179.9474684 u[11] 179.9474684 u (for the atom)

Magnetic Dipole Moment 4.825 µN[11] -

Decay Scheme and Stability
The extraordinary longevity of ¹⁸⁰ᵐTa is a direct consequence of its nuclear structure. The

isomer has a high spin (9⁻), whereas the ground state has a very low spin (1⁺).[8][11] Decay

via isomeric transition (the release of a gamma-ray) is highly forbidden because it would

require the emitted photon to carry away a large amount of angular momentum (8 units), a

process with an extremely low probability.[5]

Therefore, the predicted decay of ¹⁸⁰ᵐTa is expected to proceed through beta decay to

Hafnium-180 (¹⁸⁰Hf) or electron capture to Tungsten-180 (¹⁸⁰W).[3] However, these decay paths

are also highly suppressed, leading to the exceptionally long partial half-lives that scientists are

attempting to measure.
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Predicted Decay Scheme of Tantalum-180m
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Predicted decay pathways for the ¹⁸⁰ᵐTa isomer.

Nucleosynthesis
The origin of ¹⁸⁰ᵐTa in the cosmos is a long-standing puzzle.[3] It is bypassed by the primary

stellar nucleosynthesis pathways, the s-process (slow neutron capture) and r-process (rapid

neutron capture), which are responsible for producing the majority of heavy elements.[12]

Several theories have been proposed, including:
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The ν-process: Production via neutrino interactions with other nuclei in the intense

environment of a core-collapse supernova.[14]

The p-process/γ-process: Photodisintegration reactions in supernovae that could create

¹⁸⁰ᵐTa from heavier seed nuclei.

Thermal Excitation: In hot stellar environments, there could be a thermal coupling between

the ground and isomeric states, allowing for its production and survival under specific

conditions.[15]

Understanding the precise mechanism of its formation is a key area of research that the

observed natural abundance of ¹⁸⁰ᵐTa helps to constrain.[16]

Experimental Protocols for Decay Detection
The primary challenge in measuring the half-life of ¹⁸⁰ᵐTa is its incredibly slow decay rate. Any

potential signal is easily overwhelmed by natural background radiation. Consequently,

experiments are designed around two core principles: maximizing the signal by using a large

sample mass and minimizing the background through extensive shielding and careful material

selection.[6]

Key Methodologies: Low-Background Gamma
Spectroscopy

Deep Underground Laboratories: To shield against cosmic rays, which create significant

background noise, experiments are located deep underground.[2][7] Prominent facilities

include the Sanford Underground Research Facility (SURF) in the US and the HADES

laboratory in Belgium.[2][3]

High-Purity Materials: The detector itself and all surrounding shielding are constructed from

materials with extremely low intrinsic radioactivity, such as ultra-pure germanium for the

detectors and oxygen-free high thermal conductivity (OFHC) copper.[9]

Large Sample Mass: To increase the probability of observing a decay within a reasonable

timeframe, experiments use the largest possible mass of tantalum. The Majorana

Demonstrator experiment, for instance, utilizes over 17 kilograms of natural tantalum.[2][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://indico.in2p3.fr/event/31262/contributions/140917/attachments/88406/134194/Massarczyk.pdf
https://www.researchgate.net/publication/230578647_Photoactivation_of_180_Ta_m_and_Its_Implications_for_the_Nucleosynthesis_of_Nature's_Rarest_Naturally_Occurring_Isotope
https://physics.stackexchange.com/questions/285566/nucleosynthesis-of-tantalum-isomer-180-rm-m1-rm-ta
https://sciencesprings.wordpress.com/tag/theory-predicts-that-the-half-life-of-tantalum-180m-is-between-1017-and-1018-years-far-longer-than-the-universe-itself-has-existed/
https://sanfordlab.org/experiments/tantalum-180
https://publications.jrc.ec.europa.eu/repository/handle/JRC47724
https://sanfordlab.org/experiments/tantalum-180
https://www.sciencenews.org/article/rarest-nucleus-reluctant-decay
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/experiments/tantalum-180
https://arxiv.org/abs/2306.01965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Purity Germanium (HPGe) Detectors: These detectors are chosen for their excellent

energy resolution, which allows scientists to look for the precise energy signature (gamma

rays) expected from the decay of ¹⁸⁰ᵐTa.[7][9] Often, the tantalum sample is sandwiched

between multiple detectors to capture any emitted radiation with high efficiency.[7]

Data Acquisition and Analysis: The detectors are run continuously for months or even years.

[3][4] The resulting energy spectra are meticulously analyzed for any statistically significant

peak at the energies corresponding to the decay products of ¹⁸⁰ᵐTa, above the expected

background.

Workflow for ¹⁸⁰ᵐTa Half-Life Measurement
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Generalized workflow for modern ¹⁸⁰ᵐTa decay experiments.

Relevance and Future Outlook
While ¹⁸⁰ᵐTa has no current applications in pharmacology or drug development, its study is of

paramount importance to fundamental science.

Nuclear Structure: Its extreme stability provides a unique test case for nuclear models,

particularly those dealing with "spin traps" and highly forbidden transitions.[4][13]

Astrophysics: A definitive measurement of its half-life and decay branches would provide

crucial constraints on models of stellar nucleosynthesis.[14]

Dark Matter Research: The stored energy in the isomer makes it a novel target for detecting

interactions with low-energy dark matter candidates, which could trigger its decay and

produce an observable signal.[18]
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Future experiments aim to increase sensitivity by orders of magnitude, pushing the lower limit

on the half-life into the 10¹⁸ to 10¹⁹ year range, which may finally allow for the first direct

observation of its decay.[4][19] This tantalizing prospect continues to drive innovation in low-

background experimental techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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